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Compound of Interest

Compound Name:
4-Chloro-2-isopropyl-5-

nitropyrimidine

CAS No.: 849353-36-2

Cat. No.: B2688881

Get Quote

The pyrimidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged

structure" due to its presence in the nucleobases of DNA and RNA.[1][2] This inherent

biocompatibility and its ability to form critical hydrogen bond interactions, particularly within the

hinge region of protein kinases, make it a foundational core for a multitude of FDA-approved

therapeutics.[1][3] Among the vast landscape of pyrimidine derivatives, 4-Chloro-2-isopropyl-
5-nitropyrimidine stands out as a highly versatile, trifunctional synthetic intermediate. While

this specific compound is a specialized reagent without a dedicated CAS number in many

public databases, its chemical logic is well-understood through extensively studied analogs like

2,4-dichloro-5-nitropyrimidine.[4][5]

This guide provides a comprehensive technical overview of 4-Chloro-2-isopropyl-5-
nitropyrimidine, detailing a robust synthetic pathway, its strategic application in drug

discovery, and essential safety protocols. The principles and methodologies described herein

are grounded in established pyrimidine chemistry, designed to empower researchers in the

synthesis of novel, high-value molecular entities.
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Physicochemical and Structural Properties
A precise understanding of the compound's properties is critical for its synthesis, handling, and

application. The data presented below are based on its chemical structure and estimations

from closely related analogs.

Property Value / Description Reference/Justification

IUPAC Name
4-Chloro-2-(propan-2-yl)-5-

nitropyrimidine
IUPAC Nomenclature

CAS Number
Not broadly listed. Refer to by

name.
In-house Designation

Molecular Formula C₇H₈ClN₃O₂ Calculated

Molecular Weight 201.61 g/mol Calculated

Appearance
Expected to be a pale yellow

to light brown solid.

Analogy to similar

chloronitropyrimidines.[6]

Solubility

Insoluble in water; Soluble in

common organic solvents like

Dichloromethane (DCM),

Tetrahydrofuran (THF), and

Ethyl Acetate (EtOAc).

General properties of similar

heterocyclic compounds.[7]

Storage

Store in a cool, dry place

under an inert atmosphere

(e.g., Argon or Nitrogen).

Highly sensitive to moisture

and light.

Analogy to

dichloronitropyrimidines which

are moisture-sensitive.

Proposed Synthesis Pathway: A Rationale-Driven
Approach
The synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine is most logically achieved through a

three-stage process starting from basic precursors. This pathway is designed for efficiency and

control over each chemical transformation.
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Stage 1: Construction of the Pyrimidine Core
The foundational step is a condensation reaction to form the 2-isopropylpyrimidin-4-one ring.

This is a classic cyclization approach for building the pyrimidine scaffold.

Reaction: Isobutyramidine hydrochloride is reacted with an appropriate three-carbon

electrophile, such as ethyl 3-ethoxy-2-propenoate or a similar β-ketoester equivalent.

Causality: Isobutyramidine provides the N-C-N backbone with the desired isopropyl group

already in place at the C2 position. The base, typically sodium ethoxide, deprotonates the

amidine, activating it for nucleophilic attack and subsequent cyclization to form the stable

heterocyclic ring.

Stage 2: Aromatic Chlorination
The pyrimidin-4-one intermediate is converted to the corresponding 4-chloro derivative. This

step introduces a key functional handle for subsequent reactions.

Reaction: The 2-isopropylpyrimidin-4-one is treated with a potent chlorinating agent, most

commonly phosphoryl chloride (POCl₃), often with gentle heating.

Causality: The pyrimidinone exists in tautomeric equilibrium with its 4-hydroxypyrimidine

form. The hydroxyl group is a poor leaving group. POCl₃ acts by first phosphorylating the

oxygen, converting it into an excellent leaving group. The chloride ion then attacks the now

highly electrophilic C4 carbon, resulting in the desired 4-chloropyrimidine. This is a standard

and highly reliable method for converting pyrimidinones and pyridinones to their chloro-

analogs.[8]

Stage 3: Regioselective Nitration
The final step is the introduction of the nitro group at the C5 position via electrophilic aromatic

substitution.

Reaction: The 4-chloro-2-isopropylpyrimidine is treated with a nitrating mixture, typically a

combination of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄) at low

temperatures.
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Causality: The pyrimidine ring is generally electron-deficient and resistant to electrophilic

substitution. However, the C5 position is the most electron-rich site and is activated towards

electrophiles. The sulfuric acid protonates the nitric acid to generate the highly electrophilic

nitronium ion (NO₂⁺), which is the active nitrating species. Careful temperature control is

crucial to prevent over-nitration or decomposition. The resulting nitro group is a powerful

electron-withdrawing group that further activates the C4 position for the reactions discussed

in the next section.
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Stage 1: Core Synthesis

Stage 2: Chlorination

Stage 3: Nitration

Isobutyramidine + 
 Ethyl 3-ethoxy-2-propenoate

2-Isopropylpyrimidin-4-one

 NaOEt, EtOH,
 Reflux

4-Chloro-2-isopropylpyrimidine

 POCl₃,
 Heat

4-Chloro-2-isopropyl-5-nitropyrimidine
(Final Product)

 HNO₃, H₂SO₄,
 0°C to RT

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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